Cas no 1253527-98-8 (4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid)

• Product Name: 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid
• CAS No: 1253527-98-8
• MF: C₂₅H₂₆FNO₃
• MW: 407.477250576019
• CID: 5231808
• Update Time: 2025-06-15

4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid
• 4-((4-(Benzyloxy)benzyl)(4-fluorobenzyl)amino)butanoic acid
• OC(=O)CCCN(CC1=CC=C(F)C=C1)CC1=CC=C(OCC2=CC=CC=C2)C=C1

• Inchi： 1S/C25H26FNO3/c26-23-12-8-20(9-13-23)17-27(16-4-7-25(28)29)18-21-10-14-24(15-11-21)30-19-22-5-2-1-3-6-22/h1-3,5-6,8-15H,4,7,16-19H2,(H,28,29)
• InChI Key： KOYRDNWTOISRKK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(CC1C=CC(=CC=1)OCC1C=CC=CC=1)CCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 481
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid

Comprehensive Overview of 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid (CAS No. 1253527-98-8)

4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid (CAS No. 1253527-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxy and fluorophenyl functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and therapeutic potential.

The compound's molecular structure includes a butanoic acid backbone, which is a common feature in many bioactive molecules. The presence of the 4-fluorophenyl group enhances its lipophilicity, potentially improving its ability to cross cell membranes. This property is crucial for compounds targeting intracellular pathways, making 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid a candidate for further investigation in drug discovery projects.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid aligns with this trend, as its structure suggests potential interactions with specific enzymes or receptors. For instance, its amino butanoic acid moiety resembles GABA derivatives, which are known for their neurological effects. This has led to speculation about its possible applications in neuroscience research.

Another area of interest is the compound's potential role in anti-inflammatory or metabolic disorder research. The benzyloxy group, often found in compounds with antioxidant properties, could contribute to its efficacy in mitigating oxidative stress. Additionally, the fluorophenyl group is a common feature in drugs targeting G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including diabetes and cardiovascular disorders.

From a synthetic chemistry perspective, 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid presents an interesting challenge due to its multifunctional design. Researchers are exploring efficient synthetic routes and optimization strategies to produce high yields of this compound. The development of scalable synthesis methods is critical for its potential commercialization and application in large-scale studies.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also under investigation. These factors are essential for determining its suitability as a drug candidate. For example, the butanoic acid moiety may influence its solubility in aqueous environments, while the benzyloxy and fluorophenyl groups could affect its metabolic stability.

In the context of personalized medicine, 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid could play a role in developing tailored therapies. Its structural versatility allows for modifications that could enhance its selectivity for specific biological targets. This aligns with the growing focus on precision therapeutics and biomarker-driven drug development.

Environmental and safety considerations are also paramount when working with such compounds. While 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid is not classified as hazardous, researchers must adhere to good laboratory practices (GLP) to ensure safe handling and disposal. Regulatory compliance is critical, especially when transitioning from preclinical to clinical studies.

In summary, 4-({[4-(benzyloxy)phenyl]methyl}[(4-fluorophenyl)methyl]amino)butanoic acid (CAS No. 1253527-98-8) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features, combined with the growing demand for innovative therapeutics, make it a subject of ongoing scientific exploration. As research progresses, this compound may emerge as a key player in addressing unmet medical needs and advancing the field of drug discovery.